Cas no 1435949-53-3 (2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1435949-53-3
• MF: C₁₅H₂₃BO₄
• MW: 278.151725053787
• MDL: MFCD28147965
• CID: 5074300
• Update Time: 2026-03-01

2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD28147965
• Inchi： 1S/C15H23BO4/c1-11-7-8-13(18-10-17-6)12(9-11)16-19-14(2,3)15(4,5)20-16/h7-9H,10H2,1-6H3
• InChI Key： UZXIMEASPNBGJK-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C=CC=2OCOC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Topological Polar Surface Area: 36.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1435949-53-3)

The compound 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1435949-53-3) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a dioxaborolane ring and a methoxymethoxy-substituted phenyl group, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and materials science.

In recent years, the demand for boron-containing compounds like 1435949-53-3 has surged due to their pivotal role in developing targeted therapies and bioconjugation strategies. Researchers are particularly interested in its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are among the hottest topics in drug discovery. The compound's boronate ester moiety enables selective binding to biomolecules, making it invaluable for designing next-generation therapeutics.

From a synthetic chemistry perspective, 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane offers exceptional stability under ambient conditions, addressing a common challenge in handling arylboronic acids. This property aligns with the growing industry focus on air-stable reagents, as highlighted by frequent searches for "stable boron reagents for coupling" and "handling sensitive boronic esters." Its methoxymethoxy (MOM) protecting group further enhances utility in multi-step syntheses, a feature often queried in organic chemistry forums.

The compound's relevance extends to material science, where π-conjugated systems derived from such intermediates contribute to organic electronics like OLEDs and photovoltaic materials. With rising global interest in sustainable energy solutions, searches for "boron-based organic semiconductors" have increased exponentially—a niche where CAS 1435949-53-3 could play a transformative role due to its electron-rich aromatic system.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 11B NMR for boron speciation), HPLC purity analysis, and mass spectrometry. These methods are frequently discussed in academic circles, reflecting user interest in "quality control for boronic esters" and "NMR shifts of dioxaborolanes." The crystalline nature of 1435949-53-3 also makes it suitable for X-ray diffraction studies, a technique often searched in conjunction with small molecule crystallography.

In the context of green chemistry, this compound's synthetic routes are being optimized to reduce reliance on heavy metal catalysts, responding to industry demands for "environmentally friendly cross-coupling" processes. Recent publications have explored its use in aqueous-phase reactions and flow chemistry setups, topics trending in process chemistry discussions.

Safety data for 2-(2-(Methoxymethoxy)-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane indicate standard laboratory handling precautions, aligning with searches for "non-hazardous boronic acid derivatives." Its stability profile makes it preferable over more reactive boronic acid pinacol esters in educational settings, as evidenced by queries about "undergraduate-friendly coupling reagents."

Looking ahead, the compound's adaptability positions it as a key player in emerging areas like DNA-encoded library synthesis and biorthogonal chemistry—topics dominating recent ACS conference agendas. Its commercial availability through major chemical suppliers has further propelled research adoption, with procurement-related searches emphasizing "high-purity boronate esters" and "scalable boron intermediates."